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Compound of Interest

Compound Name: 17:0-22:4 PC-d5
CAS No.: 2342575-43-1
Cat. No.: B15557799
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the deuterated phosphatidylcholine, 17:0-
22:4 PC-d5. The information is compiled from commercially available Certificates of Analysis
and relevant scientific literature to support its use as an internal standard in lipidomic studies.

Quantitative Data Summary

The following tables summarize the key quantitative data for 17:0-22:4 PC-d5, also known as
1-heptadecanoyl-2-(docosahexaenoyl-d5)-sn-glycero-3-phosphocholine.

Table 1: General Properties
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Property Value Source

1-heptadecanoyl-2-
Synonym docosatetraenoyl-sn- [1112]

glycero(d5)-3-phosphocholine

Molecular Weight 829.21 g/mol [11[2][3]
Chemical Formula C47H81D5NO8P [1112][3]
CAS Number 2342575-43-1 [2][4]

i Solution in 1:1
Physical State ) [1]
Dichloromethane:Methanol

Storage -20°C [1][2]114]
Purity >99% [2][4]
Stability One year from date of receipt [1][2]

Table 2: Analytical Specifications

© 2026 BenchChem. All rights reserved. 2/12 Tech Support


https://pubmed.ncbi.nlm.nih.gov/23350810/
https://conservancy.umn.edu/server/api/core/bitstreams/3e6d740c-9be6-4439-acd4-4535a56098b9/content
https://pubmed.ncbi.nlm.nih.gov/23350810/
https://conservancy.umn.edu/server/api/core/bitstreams/3e6d740c-9be6-4439-acd4-4535a56098b9/content
https://www.creative-proteomics.com/resource/phosphatidylcholine-composition-functions-techniques-applications.htm
https://pubmed.ncbi.nlm.nih.gov/23350810/
https://conservancy.umn.edu/server/api/core/bitstreams/3e6d740c-9be6-4439-acd4-4535a56098b9/content
https://www.creative-proteomics.com/resource/phosphatidylcholine-composition-functions-techniques-applications.htm
https://conservancy.umn.edu/server/api/core/bitstreams/3e6d740c-9be6-4439-acd4-4535a56098b9/content
https://www.sigmaaldrich.com/TW/zh/technical-documents/technical-article/pharmaceutical-and-biopharmaceutical-manufacturing/small-molecules-analysis-quality-control/fatty-acid-methyl-ester-analysis-by-gas-chromatography
https://pubmed.ncbi.nlm.nih.gov/23350810/
https://pubmed.ncbi.nlm.nih.gov/23350810/
https://conservancy.umn.edu/server/api/core/bitstreams/3e6d740c-9be6-4439-acd4-4535a56098b9/content
https://www.sigmaaldrich.com/TW/zh/technical-documents/technical-article/pharmaceutical-and-biopharmaceutical-manufacturing/small-molecules-analysis-quality-control/fatty-acid-methyl-ester-analysis-by-gas-chromatography
https://conservancy.umn.edu/server/api/core/bitstreams/3e6d740c-9be6-4439-acd4-4535a56098b9/content
https://www.sigmaaldrich.com/TW/zh/technical-documents/technical-article/pharmaceutical-and-biopharmaceutical-manufacturing/small-molecules-analysis-quality-control/fatty-acid-methyl-ester-analysis-by-gas-chromatography
https://pubmed.ncbi.nlm.nih.gov/23350810/
https://conservancy.umn.edu/server/api/core/bitstreams/3e6d740c-9be6-4439-acd4-4535a56098b9/content
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557799?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Analysis Specification Result Source

Clear, colorless
Physical Examination solution with no Pass [1]

foreign matter

>99% Purity;
Ninhydrin: negative;
lodine: one major
TLC spot; Phosphorus: >99% Purity [1]
positive; Charring:
positive; Water drip:

one major spot

Spectrum consistent Consistent with
Proton NMR ] [1]
with structure structure
NLT 99% combined 99.3% combined 17:0
FAME (GC/FID) [1]

17:0 and 22:4 (AUC) and 22:4 (AUC)

o NMT 5% total all 1.18% total all
UV Oxidation [1]
wavelengths wavelengths

[M+H]+=830.2+1
Mass Spectroscopy [M+H]+ = 830.0 amu [1]
amu

Isotopic Purity by
Report 97.6% [1]
Mass Spec

Experimental Protocols

The following are detailed methodologies for the key experiments typically cited in the analysis
of phosphatidylcholines.

Thin-Layer Chromatography (TLC) for Purity
Assessment

Objective: To separate and visualize the phospholipid to assess its purity.

Materials:
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TLC plates (Silica gel G)
Developing tank

Solvent system: A common system for phospholipids is chloroform:methanol:water (65:25:4,
vIvIv).[5]

Visualization reagents:

o

lodine vapor[5]

[e]

Ninhydrin spray (for primary amines)[5]

o

Phosphorus spray (for phosphate groups)[5]

[¢]

Charring reagent (e.g., sulfuric acid solution)

o Heat source (hot plate)[5]

Procedure:

Activate the TLC plate by heating it at 110°C for 10-15 minutes.

Dissolve a small amount of the 17:0-22:4 PC-d5 standard in a suitable solvent (e.g.,
chloroform:methanol 2:1).

Spot the dissolved sample onto the baseline of the TLC plate using a capillary tube.
Place the plate in a developing tank pre-saturated with the solvent system.

Allow the solvent to migrate up the plate until it is approximately 1 cm from the top.
Remove the plate from the tank and mark the solvent front.

Dry the plate in a fume hood.

Visualize the separated spots using the appropriate reagents:
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o lodine: Place the plate in a tank containing iodine crystals. Lipids will appear as yellow-
brown spots.

o Ninhydrin: Spray the plate with ninhydrin solution and heat. Primary amines will appear as
purple spots (should be negative for PC).

o Phosphorus Spray: Spray the plate with a phosphorus-specific reagent and heat.
Phosphate-containing lipids will appear as blue spots.

o Charring: Spray with a charring reagent and heat at a high temperature. Organic
compounds will appear as dark spots.

o Calculate the retardation factor (Rf) value for the major spot and compare it to a known
standard if available. The presence of a single major spot indicates high purity.

Gas Chromatography-Flame lonization Detection (GC-
FID) for Fatty Acid Composition

Objective: To determine the fatty acid composition of the phosphatidylcholine after conversion
to fatty acid methyl esters (FAMES).

Materials:

e Gas chromatograph with a flame ionization detector (FID).

o Capillary column suitable for FAME analysis (e.g., a wax-type column).[6]

o Reagents for transesterification (e.g., methanolic HCI or BF3 in methanol).[4]
o Heptane or hexane for extraction.[4]

 Internal standard (e.g., a fatty acid not present in the sample).

Carrier gas (Helium or Hydrogen).[4][7]

Procedure:

¢ Transesterification:
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[e]

Place a known amount of the lipid sample in a reaction vial.

(¢]

Add the transesterification reagent (e.g., 2 mL of methanolic HCI).[4]

[¢]

Heat the mixture at a specific temperature (e.g., 80°C) for a defined time (e.g., 20
minutes).[4]

[¢]

Cool the reaction mixture to room temperature.

o Extraction:
o Add a nonpolar solvent like heptane (e.g., 2 mL) to extract the FAMESs.[4]
o Vortex the mixture and allow the layers to separate.

o Carefully transfer the upper organic layer containing the FAMESs to a new vial for GC
analysis.

e GC-FID Analysis:
o Inject a small volume (e.g., 1 pL) of the FAMEs extract into the GC.[4]

o The GC oven temperature is programmed to ramp up to separate the FAMESs based on
their boiling points. A typical program might start at a lower temperature, hold, and then
ramp up to a final temperature.[4]

o The FAMEs are detected by the FID as they elute from the column.

o Identify the fatty acid methyl esters by comparing their retention times to those of a known
FAME standard mixture.

o Quantify the relative amounts of each fatty acid by integrating the peak areas. The results
should confirm the presence of heptadecanoic acid (17:0) and docosahexaenoic acid
(22:4).

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Confirmation
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Objective: To confirm the chemical structure of the 17:0-22:4 PC-d5 molecule.

Materials:

NMR spectrometer (e.g., 400 MHz or higher).

NMR tubes.

Deuterated solvent (e.g., CDCI3).

Internal standard (e.qg., tetramethylsilane, TMS).

Procedure:

Dissolve the sample in the deuterated solvent in an NMR tube.
e Acquire proton (*H) and phosphorus (3:P) NMR spectra.[8]

e 1H NMR: The proton spectrum will show characteristic signals for the different protons in the
molecule, including the fatty acyl chains, the glycerol backbone, and the choline headgroup.
The integration of these signals should be consistent with the number of protons in each part
of the molecule.

e 3P NMR: The phosphorus spectrum will show a single peak characteristic of the
phosphocholine headgroup, confirming the phospholipid class.[8]

o Compare the observed chemical shifts and coupling constants with expected values for this
structure to confirm its identity.

Mass Spectrometry (MS) for Molecular Weight and
Isotopic Purity

Objective: To confirm the molecular weight and determine the isotopic purity of the deuterated
standard.

Materials:

© 2026 BenchChem. All rights reserved. 7/12 Tech Support


https://www.benchchem.com/product/b15557799/docs?utm_src=pdf-body#technical-guide-17-0-22-4-pc-d5-certificate-of-analysis
https://www.spectroscopyonline.com/view/nmr-spectroscopy-for-phospholipid-characterization
https://www.spectroscopyonline.com/view/nmr-spectroscopy-for-phospholipid-characterization
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557799?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Mass spectrometer (e.g., a quadrupole time-of-flight (Q-TOF) or an ion trap mass
spectrometer).[9]

» Electrospray ionization (ESI) source.
e Solvent for infusion (e.g., chloroform:methanol with an ammonium salt).[9]

Procedure:

Dissolve the sample in a suitable solvent for direct infusion into the mass spectrometer.
e Acquire the mass spectrum in positive ion mode.

e The spectrum should show a prominent peak for the protonated molecule [M+H]+ at m/z
830.2.[1]

» To determine isotopic purity, analyze the distribution of isotopologues around the main peak.
The relative intensity of the peak corresponding to the d5-labeled molecule compared to the
unlabeled (d0) and other deuterated species will determine the isotopic purity.

e Tandem MS (MS/MS) can be performed to further confirm the structure by fragmenting the
parent ion and analyzing the resulting daughter ions. For phosphatidylcholines, a
characteristic fragment ion at m/z 184 corresponding to the phosphocholine headgroup is
expected in positive ion mode.[9]

Mandatory Visualizations
Phosphatidylcholine Metabolism and Signaling Pathway
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Remodeling (Lands Cycle)
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Caption: Metabolism of phosphatidylcholine via synthesis, remodeling, and generation of
signaling lipids.

Experimental Workflow for 17:0-22:4 PC-d5 Analysis
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Caption: Workflow for the comprehensive analysis of 17:0-22:4 PC-d5.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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